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Compound of Interest

Compound Name:
2,6-Dimethylpyrimidine-4-

carbaldehyde

CAS No.: 1074-39-1

Cat. No.: B085604

Get Quote

For Immediate Release

A comprehensive technical guide has been developed to elucidate the chemical characteristics,

synthesis, and applications of dimethyl-substituted heterocyclic aldehydes, with a primary focus

on 2,6-dimethylpyrimidine-4-carbaldehyde and its close structural analog, 2,6-

dimethylpyridine-4-carbaldehyde. This whitepaper is intended for researchers, scientists, and

professionals in the field of drug development and fine chemical synthesis.

Introduction and Structural Clarification
Heterocyclic aldehydes are fundamental building blocks in medicinal chemistry due to their

versatile reactivity, enabling the construction of complex molecular architectures. The

pyrimidine scaffold, in particular, is a cornerstone of numerous biologically active compounds.

This guide centers on 2,6-dimethylpyrimidine-4-carbaldehyde, a molecule of significant

synthetic interest.
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It is important to note that while 2,6-dimethylpyrimidine-4-carbaldehyde is a structurally

viable compound, a specific CAS (Chemical Abstracts Service) number is not readily available

in major chemical databases. This suggests that it is more of a novel synthetic intermediate

than a commercially cataloged reagent. In contrast, its pyridine analog, 2,6-dimethylpyridine-4-

carbaldehyde, is well-documented. This guide will address both, providing concrete data for the

pyridine analog and theoretical and practical guidance for the pyrimidine target.

Core Compound Identification
2,6-Dimethylpyrimidine-4-carbaldehyde (Theoretical)

Molecular Formula: C₇H₈N₂O

Molecular Weight: 136.15 g/mol

Structure:

(A simplified representation of the pyrimidine ring with methyl groups at positions 2 and 6

and a carbaldehyde at position 4.)

2,6-Dimethylpyridine-4-carbaldehyde (Documented
Analog)

CAS Number: 18206-06-9[1][2][3][4]

Molecular Formula: C₈H₉NO[1][2][4]

Molecular Weight: 135.16 g/mol [2]

Synonyms: 2,6-Dimethylisonicotinaldehyde[2]

Physicochemical Properties
Quantitative data for 2,6-dimethylpyridine-4-carbaldehyde provides a valuable reference point

for predicting the behavior of its pyrimidine counterpart.
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Property
Value for 2,6-
Dimethylpyridine-4-
carbaldehyde

Reference(s)

Melting Point 8 °C [1][2]

Boiling Point 218 °C [1][2]

Density 1.065 g/cm³ [1]

Refractive Index 1.5282 [1]

Flash Point 91 °C [1][2]

Synthesis Methodologies
The synthesis of pyrimidine-4-carbaldehydes can be approached through several established

organic chemistry transformations. The choice of method is often dictated by the availability of

starting materials and the desired scale of the reaction.

Proposed Synthesis of 2,6-Dimethylpyrimidine-4-
carbaldehyde
A plausible and effective method for the synthesis of 2,6-dimethylpyrimidine-4-carbaldehyde
is the Riley oxidation of the corresponding 4-methylpyrimidine. This reaction utilizes selenium

dioxide (SeO₂) to selectively oxidize a methyl group attached to an electron-deficient ring

system.

Reaction Scheme:

2,6-Dimethyl-4-methylpyrimidine

2,6-Dimethylpyrimidine-4-carbaldehyde

Riley Oxidation

SeO2
Dioxane, Reflux

Click to download full resolution via product page

Caption: Proposed Riley Oxidation for 2,6-Dimethylpyrimidine-4-carbaldehyde.
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Experimental Protocol (General):

Dissolution: Dissolve 2,6-dimethyl-4-methylpyrimidine in a suitable solvent, such as dioxane.

Reagent Addition: Add a stoichiometric amount of selenium dioxide to the solution.

Heating: Heat the reaction mixture to reflux and monitor the reaction progress using an

appropriate analytical technique (e.g., TLC or GC-MS).

Work-up: Upon completion, cool the mixture and filter to remove the selenium byproduct.

Purification: Purify the resulting aldehyde by column chromatography or distillation.

The rationale for this approach lies in the known reactivity of methyl groups at the 4- and 6-

positions of the pyrimidine nucleus, which are activated towards oxidation.

Reactivity and Applications in Drug Discovery
The aldehyde functional group is a versatile handle for a wide array of chemical

transformations, making these compounds valuable intermediates in the synthesis of

pharmaceutical agents.

Key Reactions of the Carbaldehyde Group
Reductive Amination: To introduce substituted amine functionalities.

Wittig Reaction: For the formation of carbon-carbon double bonds.

Condensation Reactions: With active methylene compounds to form chalcone-like

structures.

Oxidation: To the corresponding carboxylic acid.

Reduction: To the alcohol.
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2,6-Dimethylpyrimidine-4-carbaldehyde

Substituted Amine
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Carboxylic Acid
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Reduction

Click to download full resolution via product page

Caption: Key Synthetic Transformations of the Carbaldehyde Group.

The Pyrimidine Moiety in Medicinal Chemistry
The pyrimidine ring is a privileged scaffold in drug discovery, appearing in a vast number of

approved drugs. Its ability to participate in hydrogen bonding and its bioisosteric relationship

with other aromatic systems contribute to its frequent use. Pyrimidine derivatives have

demonstrated a wide range of biological activities, including:

Anticancer

Antiviral

Antibacterial

Anti-inflammatory

The introduction of a carbaldehyde group at the 4-position of the 2,6-dimethylpyrimidine core

provides a strategic point for diversification, allowing for the exploration of chemical space

around this important heterocyclic system. The synthesis of novel derivatives from this

intermediate could lead to the discovery of new therapeutic agents.

Analytical Characterization
The identity and purity of synthesized 2,6-dimethylpyrimidine-4-carbaldehyde would be

confirmed using a suite of standard analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the proton and carbon

framework.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretch of the aldehyde.

High-Performance Liquid Chromatography (HPLC): To assess purity.

Conclusion
While 2,6-dimethylpyrimidine-4-carbaldehyde is not a commercially cataloged compound, its

synthesis is achievable through established methods such as the Riley oxidation. Its structural

analog, 2,6-dimethylpyridine-4-carbaldehyde, is well-characterized and serves as a useful

reference. The versatile reactivity of the aldehyde group, combined with the proven biological

importance of the pyrimidine scaffold, makes 2,6-dimethylpyrimidine-4-carbaldehyde a

promising intermediate for the development of novel compounds in medicinal chemistry and

materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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